3-{[(3,5-Difluorobenzyl)oxy]methyl}pyrrolidine hydrochloride
CAS No.: 1219976-59-6
Cat. No.: VC2930108
Molecular Formula: C12H16ClF2NO
Molecular Weight: 263.71 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1219976-59-6 |
|---|---|
| Molecular Formula | C12H16ClF2NO |
| Molecular Weight | 263.71 g/mol |
| IUPAC Name | 3-[(3,5-difluorophenyl)methoxymethyl]pyrrolidine;hydrochloride |
| Standard InChI | InChI=1S/C12H15F2NO.ClH/c13-11-3-10(4-12(14)5-11)8-16-7-9-1-2-15-6-9;/h3-5,9,15H,1-2,6-8H2;1H |
| Standard InChI Key | DTTATKCLGPRKRU-UHFFFAOYSA-N |
| SMILES | C1CNCC1COCC2=CC(=CC(=C2)F)F.Cl |
| Canonical SMILES | C1CNCC1COCC2=CC(=CC(=C2)F)F.Cl |
Introduction
3-{[(3,5-Difluorobenzyl)oxy]methyl}pyrrolidine hydrochloride is a chemical compound with the CAS Registry Number 1219976-59-6. It is a derivative of pyrrolidine, incorporating a 3,5-difluorobenzyl group. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and potential biological activity.
Synonyms and Identifiers
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Synonyms: 3-(((3,5-Difluorobenzyl)oxy)methyl)pyrrolidine hydrochloride, 3-[(3,5-difluorophenyl)methoxymethyl]pyrrolidine;hydrochloride
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PubChem CID: 56830557
Potential Applications
While specific applications of 3-{[(3,5-Difluorobenzyl)oxy]methyl}pyrrolidine hydrochloride are not widely documented, compounds with similar structures are often explored in pharmaceutical research for their potential biological activities. The incorporation of fluorine atoms can enhance the lipophilicity and stability of drugs, making them more effective in certain therapeutic contexts.
Comparison with Similar Compounds
| Compound | CAS Registry Number | Molecular Weight |
|---|---|---|
| 3-{[(3,5-Difluorobenzyl)oxy]methyl}pyrrolidine hydrochloride | 1219976-59-6 | 263.71 g/mol |
| 3-{[(3,5-Difluorobenzyl)oxy]methyl}piperidine hydrochloride | 1220020-47-2 | 277.73 g/mol |
| 3-{[(3-Bromobenzyl)oxy]methyl}pyrrolidine hydrochloride | 1220038-14-1 | 309.64 g/mol |
This table highlights the structural similarities and differences among related compounds, which can influence their chemical and biological properties.
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